N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)pentanamide

• IUPAC Name: N-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]pentanamide
• InChI: InChI=1S/C19H22N4O2/c1-4-5-6-18(24)21-15-11-14(8-7-13(15)2)16-12-23-17(20-16)9-10-19(22-23)25-3/h7-12H,4-6H2,1-3H3,(H,21,24)
• InChI Key: AOBQQZPMJZEYOS-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=C(C=CC(=C1)C2=CN3C(=N2)C=CC(=N3)OC)C
• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.4 g/mol
• CAS No.: 946217-38-5

Description

N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)pentanamide is a useful research compound. Its molecular formula is C19H22N4O2 and its molecular weight is 338.411. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemotherapeutic Potential in Cancer Treatment

Research into novel selenylated imidazo[1,2-a]pyridines has shown promising activity against breast cancer cells. Compounds such as IP-Se-05 and IP-Se-06 exhibited high cytotoxicity towards MCF-7 cells, inhibiting cell proliferation, intercalating into DNA, and inducing apoptosis. These findings suggest the potential for similar imidazo[1,2-b]pyridazin derivatives in cancer chemotherapeutic applications (Almeida et al., 2018).

Antihypertensive and Cardiovascular Applications

Studies on 4-diazinyl- and 4-pyridinylimidazoles have demonstrated potent angiotensin II antagonistic properties, highlighting their potential as antihypertensive agents. By inhibiting AT1 receptors, these compounds offer a pathway to control high blood pressure and related cardiovascular diseases, suggesting a potential research avenue for N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)pentanamide in similar applications (Harmat et al., 1995).

Antagonistic Effects on Alpha(1)-adrenoceptors

Research into imidazo-, benzimidazo-, and indoloarylpiperazine derivatives has explored their utility as alpha(1)-adrenoceptor antagonists. These compounds have shown potential in treating conditions such as benign prostatic hyperplasia by blocking alpha(1)-adrenoceptors, offering insights into similar uses for related compounds in urology and cardiovascular research (Betti et al., 2002).

Applications in Neurology and Psychopharmacology

A study on 2-[(4-phenylpiperazin-1-yl)methyl]imidazo(di)azines, particularly focusing on compounds like PIP3EA, revealed selective agonistic effects on D4 dopamine receptors. This has implications for the development of novel treatments for psychiatric disorders, including depression and schizophrenia, highlighting the potential for this compound in similar research (Enguehard-Gueiffier et al., 2006).

Anthelmintic Properties

A study on N-(4-Methoxyphenyl)Pentanamide, a simplified derivative of albendazole, demonstrated anthelmintic properties against the nematode Toxocara canis. This suggests that structurally related compounds, including this compound, could have potential applications in developing new treatments for parasitic infections (Silva et al., 2022).